Phosphocreatine Phosphocreatine N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It is functionally related to a creatine. It is a conjugate acid of a N-phosphocreatinate(2-).
Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP).
An endogenous substance found mainly in skeletal muscle of vertebrates. It has been tried in the treatment of cardiac disorders and has been added to cardioplegic solutions. (Reynolds JEF(Ed): Martindale: The Extra Pharmacopoeia (electronic version). Micromedex, Inc, Englewood, CO, 1996)
Brand Name: Vulcanchem
CAS No.: 67-07-2
VCID: VC20861878
InChI: InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12)
SMILES: CN(CC(=O)O)C(=NP(=O)(O)O)N
Molecular Formula: C4H10N3O5P
Molecular Weight: 211.11 g/mol

Phosphocreatine

CAS No.: 67-07-2

Cat. No.: VC20861878

Molecular Formula: C4H10N3O5P

Molecular Weight: 211.11 g/mol

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Phosphocreatine - 67-07-2

Specification

Description N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It is functionally related to a creatine. It is a conjugate acid of a N-phosphocreatinate(2-).
Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP).
An endogenous substance found mainly in skeletal muscle of vertebrates. It has been tried in the treatment of cardiac disorders and has been added to cardioplegic solutions. (Reynolds JEF(Ed): Martindale: The Extra Pharmacopoeia (electronic version). Micromedex, Inc, Englewood, CO, 1996)
CAS No. 67-07-2
Molecular Formula C4H10N3O5P
Molecular Weight 211.11 g/mol
IUPAC Name 2-[methyl-[(E)-N'-phosphonocarbamimidoyl]amino]acetic acid
Standard InChI InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12)
Standard InChI Key DRBBFCLWYRJSJZ-UHFFFAOYSA-N
Isomeric SMILES CN(CC(=O)O)/C(=N/P(=O)(O)O)/N
SMILES CN(CC(=O)O)C(=NP(=O)(O)O)N
Canonical SMILES CN(CC(=O)O)C(=NP(=O)(O)O)N
Boiling Point 449.1±47.0 °C at 760 mmHg
Melting Point 194-195 °C

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